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Compound of Interest

Compound Name: 3-Dimethylaminophenol

Cat. No.: B024353

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Dimethylaminophenol (CAS 99-
07-0), a versatile chemical intermediate with significant applications in various scientific and
industrial fields. This document consolidates key data on its chemical and physical properties,
spectroscopic profile, synthesis protocols, and toxicological information. Furthermore, it delves
into its biological mechanism of action, particularly its role in inducing oxidative stress, which is
of considerable interest to researchers in toxicology and drug development.

Chemical and Physical Properties

3-Dimethylaminophenol, also known as N,N-Dimethyl-3-aminophenol, is an aromatic organic
compound featuring both a hydroxyl and a dimethylamino functional group on a benzene ring.

These groups impart unique chemical reactivity and physical characteristics to the molecule. It
typically appears as an off-white to grey or brown crystalline powder.

Table 1: Physical and Chemical Properties of 3-Dimethylaminophenol
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Property Value Reference(s)
CAS Number 99-07-0 [1]
Molecular Formula CsH11:NO [1]
Molecular Weight 137.18 g/mol [1]
Melting Point 82-84 °C [2]
Boiling Point 265-268 °C [2]
Flash Point 148 °C (closed cup) [1]
Density 1.0976 g/cm3 (estimate) [2]
pKa 10.06 (Predicted) [2]
LogP (Octanol/Water Partition

Coefficient) 156 3l
Appearance Off-white to grey to brown

solid/powder

Table 2: Solubility Profile of 3-Dimethylaminophenol

Solvent Solubility Reference(s)
Water Slightly soluble / Insoluble [2][4]

Ethanol Soluble [5]

Methanol Slightly soluble [2]

DMSO Slightly soluble [2]

Ether Soluble [5]

Benzene Soluble [5]

Acetone Soluble [5]

Alkali and Inorganic Acids Soluble [5]
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Spectroscopic Data

The structural features of 3-Dimethylaminophenol can be confirmed through various
spectroscopic technigues. While specific spectra are often proprietary, the expected
characteristics are well-documented.

Table 3: Spectroscopic Data for 3-Dimethylaminophenol

Technique Description Reference(s)

Spectra available for structural
1H NMR ] ] [6]
confirmation.

13C NMR Data available. [5]

Conforms to structure, with
IR Spectroscopy characteristic peaks for O-H, [7]
C-N, and aromatic C-H bonds.

Electron ionization mass

spectra are available for
Mass Spectrometry ] i )

molecular weight confirmation

and fragmentation analysis.

Synthesis of 3-Dimethylaminophenol

Several synthetic routes to 3-Dimethylaminophenol have been reported. Acommon
laboratory and industrial method involves the reaction of resorcinol with a dimethylamine
aqueous solution. This approach is often favored as it avoids the use of highly toxic reagents
like dimethyl sulfate, which is employed in older, traditional methods.

Experimental Protocol: Synthesis from Resorcinol

This protocol is based on a method that offers high product purity and utilizes readily available
starting materials.[2][4]

Materials:

¢ Resorcinol
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Dimethylamine aqueous solution (e.g., 45% by mass)
Toluene

Industrial liquid sodium hydroxide (e.g., 35% by mass)
Sulfuric acid (e.g., 20% aqueous solution)

Hot water (70-80 °C)

Autoclave reactor

Standard laboratory glassware for extraction and distillation
Procedure:

Reaction: In a 2L autoclave, charge 3549 of resorcinol and 4209 of a 45% (by mass)
dimethylamine aqueous solution.[4]

Seal the autoclave and heat the mixture to 190°C. Maintain this temperature until the
reaction is complete, which can be monitored by pressure changes or analysis of aliquots.[4]

Work-up: Cool the reactor to 25°C. Transfer the reaction mixture to a suitable vessel (e.g., a
5L four-necked flask).[4]

Under stirring, slowly add 1100g of 35% industrial liquid sodium hydroxide. During the
addition, cool the mixture to maintain a temperature of 15°C.[4]

Extraction of By-products: Extract the mixture twice with 600ml of toluene to remove
impurities.[4]

Neutralization and Isolation: Adjust the pH of the remaining aqueous phase to 6-7 using a
20% dilute sulfuric acid solution. Allow the layers to separate and discard the aqueous layer.

[4]

Washing: Wash the resulting organic layer (the crude product) twice with 550ml of hot water
(70°C).[4]
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 Purification: Purify the crude 3-(N,N-dimethylamino)phenol by vacuum distillation, collecting
the main fraction.[4]

Click to download full resolution via product page

Synthetic workflow for 3-Dimethylaminophenol.

Biological Activity and Mechanism of Action

Recent studies have highlighted the role of 3-Dimethylaminophenol, a metabolite of 3,5-
dimethylaniline, in inducing cellular toxicity. This toxicity is primarily mediated through the

generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent
apoptosis.

ROS Generation and Apoptotic Pathway

3-Dimethylaminophenol can undergo redox cycling with its oxidized form, 3,5-
dimethylquinoneimine. This process generates ROS, including hydrogen peroxide (H202) and
hydroxyl radicals (*OH). The production of these species within the cell, particularly in the
nuclear compartment, can lead to significant cellular damage. The sustained presence of ROS
acts as a principal driver of cytotoxicity. This oxidative stress can trigger the intrinsic apoptotic
pathway, mediated by the activation of caspase-3, ultimately leading to programmed cell death.
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ROS generation and apoptotic signaling by 3-Dimethylaminophenol.

Applications

3-Dimethylaminophenol is a crucial intermediate in several industrial processes:

* Dye and Pigment Industry: It serves as a precursor in the synthesis of azo dyes and is used

in hair dye formulations.[5]

© 2025 BenchChem. All rights reserved. 6/

9 Tech Support


https://www.benchchem.com/product/b024353?utm_src=pdf-body-img
https://www.benchchem.com/product/b024353?utm_src=pdf-body
https://www.benchchem.com/product/b024353?utm_src=pdf-body
https://www.fishersci.ca/shop/products/3-dimethylaminophenol-97-thermo-scientific-1/p-7026822
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Pharmaceuticals: It is an intermediate in the synthesis of various pharmaceutical
compounds, including neostigmine bromide.[2]

» Photography: It functions as a developing agent, reducing silver ions to metallic silver to form

an image.[5]

e Analytical Chemistry: Its ability to form complexes with metal ions makes it useful in
analytical reagents.

Toxicology and Safety

3-Dimethylaminophenol is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled. It causes skin, eye, and respiratory irritation.

Table 4: Toxicological Data

Parameter Value Species Reference(s)
Oral LD50 (4-isomer) 689 - 780 mg/kg Rat [5]
Inhalation LC50 Data not available

Note: A specific oral LD50 value for 3-Dimethylaminophenol was not found. The value
provided is for the related isomer, 4-dimethylaminophenol, and should be used for reference

with caution.

Handling and Storage

¢ Handling: Use in a well-ventilated area, preferably under a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat. Avoid breathing dust and prevent contact with skin and eyes.

o Storage: Store in a cool, dry, dark place in a tightly sealed container under an inert
atmosphere. The compound is sensitive to light and air.[2] It is incompatible with strong
oxidizing agents, acids, and bases.[2]

This technical guide is intended for informational purposes for research and development
professionals. All procedures should be carried out by trained personnel in a properly equipped
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laboratory, adhering to all applicable safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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